Cas no 1428521-72-5 (2-chloro-6-fluoro-Imidazo[1,2-a]pyridine-3-carbonitrile)

• Product Name: 2-chloro-6-fluoro-Imidazo[1,2-a]pyridine-3-carbonitrile
• CAS No: 1428521-72-5
• MF: C₈H₃ClFN₃
• MW: 195.580923318863
• CID: 1106080
• PubChem ID: 71743346
• Update Time: 2025-10-28

2-chloro-6-fluoro-Imidazo[1,2-a]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-Imidazo[1,2-a]pyridine-3-carbonitrile
• 1428521-72-5
• 2-CHLORO-6-FLUOROIMIDAZO[1,2-A]PYRIDINE-3-CARBONITRILE
• SCHEMBL14809813
• VWKBBLRQUFIBEH-UHFFFAOYSA-N

• MDL： MFCD22076739
• Inchi： 1S/C8H3ClFN3/c9-8-6(3-11)13-4-5(10)1-2-7(13)12-8/h1-2,4H
• InChI Key： VWKBBLRQUFIBEH-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N2C=C(C=CC2=N1)F

Computed Properties

• Exact Mass: 194.9999530g/mol
• Monoisotopic Mass: 194.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-chloro-6-fluoro-Imidazo[1,2-a]pyridine-3-carbonitrile

2-Chloro-6-Fluoro-Imidazo[1,2-a]Pyridine-3-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1428521-72-5, commonly referred to as 2-chloro-6-fluoro-imidazo[1,2-a]pyridine-3-carbonitrile, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique electronic properties and structural versatility. The presence of chlorine and fluorine substituents at positions 2 and 6, respectively, along with a cyano group at position 3, imparts distinct chemical reactivity and stability to the molecule.

Recent studies have highlighted the potential of imidazo[1,2-a]pyridines in drug discovery and development. The cyano group at position 3 is particularly interesting due to its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for bioavailability and target binding. The chlorine and fluorine substituents further enhance the molecule's lipophilicity and metabolic stability, making it a promising candidate for pharmacological applications.

The synthesis of 2-chloro-6-fluoro-imidazo[1,2-a]pyridine-3-carbonitrile involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have recently explored novel synthetic pathways that utilize microwave-assisted synthesis or continuous flow reactors to improve yield and reduce reaction time. These advancements have made the compound more accessible for large-scale production and research purposes.

In terms of applications, imidazo[1,2-a]pyridines are widely used as building blocks in the construction of heterocyclic compounds with diverse functionalities. The cyano group can act as a directing group in further substitution reactions, enabling the creation of complex molecular architectures. Additionally, the compound has shown potential as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs), where its ability to coordinate with metal ions is highly valuable.

Recent research has also focused on the electrochemical properties of imidazo[1,2-a]pyridines, particularly their role in energy storage devices such as supercapacitors and batteries. The unique electronic configuration of the molecule allows for efficient charge transfer and ion diffusion, making it a candidate for next-generation energy storage solutions.

From an environmental perspective, the compound's stability under various conditions has been extensively studied. While it exhibits high thermal stability, its behavior under photochemical or oxidative conditions requires further investigation to ensure its safe handling and disposal.

In conclusion, 2-chloro-6-fluoro-imidazo[1,2-a]pyridine-3-carbonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an even greater role in advancing scientific innovation.